DNA Damage
  • AT9283
    AT9283
    • Cat. No.:
    • B605657
    • CAS No.:
    • 896466-04-9
    • Molecular Formula:
    • C19H23N7O2
    • Molecular Weight:
    • 381.4 g/mol
    Description
    1-cyclopropyl-3-[3-[5-(4-morpholinylmethyl)-2-benzimidazolylidene]-1,2-dihydropyrazol-4-yl]urea is a member of benzimidazoles.
    AT9283 is an aurora Kinase inhibitor developed by Astex Therapeutics for the trea...
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  • AT9283 hydrochloride
    AT9283 hydrochloride
    • Cat. No.:
    • B605658
    • CAS No.:
    • 896466-61-8
    • Molecular Formula:
    • C19H24ClN7O2
    • Molecular Weight:
    • 417.9 g/mol
    Description
    AT-9283 is a multi-targeted kinase inhibitor potentially for the treatment of multiple myeloma.
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  • LY3295668
    LY3295668
    • Cat. No.:
    • B608743
    • CAS No.:
    • 1919888-06-4
    • Molecular Formula:
    • C24H26ClF2N5O2
    • Molecular Weight:
    • 489.9 g/mol
    Description
    Aurora A Kinase Inhibitor LY3295668 is an orally bioavailable inhibitor of the serine/threonine protein kinase aurora A, with potential antimitotic and antineoplastic activities. Upon administration, aurora A ki...
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  • 5H-Benzo(c)(1,8)naphthyridin-6-one
    5H-Benzo(c)(1,8)naphthyridin-6-one
    • Cat. No.:
    • B1683417
    • CAS No.:
    • 53439-81-9
    • Molecular Formula:
    • C12H8N2O
    • Molecular Weight:
    • 196.20 g/mol
    Description
    structure in first source
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  • Alisertib
    Alisertib
    • Cat. No.:
    • B1683940
    • CAS No.:
    • 1028486-01-2
    • Molecular Formula:
    • C27H20ClFN4O4
    • Molecular Weight:
    • 518.9 g/mol
    Description
    Alisertib is an organic heterotricyclic compound that is 5H-pyrimido[5,4-d][2]benzazepine substituted by (4-carboxy-3-methoxyphenyl)amino, 2-fluoro-6-methoxyphenyl, and chloro groups at positions 2, 7 and 9, res...
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  • AMG 900
    AMG 900
    • Cat. No.:
    • B1683941
    • CAS No.:
    • 945595-80-2
    • Molecular Formula:
    • C28H21N7OS
    • Molecular Weight:
    • 503.6 g/mol
    Description
    Aurora Kinase Inhibitor AMG 900 is a small-molecule inhibitor of Aurora kinases A, B and C with potential antineoplastic activity. Aurora kinase inhibitor AMG 900 selectively binds to and inhibits the activities...
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  • Barasertib
    Barasertib
    • Cat. No.:
    • B1683942
    • CAS No.:
    • 722543-31-9
    • Molecular Formula:
    • C26H31FN7O6P
    • Molecular Weight:
    • 587.5 g/mol
    Description
    AZT-1152 is a dihydrogen phosphate prodrug of a pyrazoloquinazoline aurora kinase inhibitor AZD1152-hydroxyquinazoline pyrazol anilide(HQPA) and is converted rapidly to the active AZD1152-HQPA in plasma. It has ...
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  • Danusertib
    Danusertib
    • Cat. No.:
    • B1684427
    • CAS No.:
    • 827318-97-8
    • Molecular Formula:
    • C26H30N6O3
    • Molecular Weight:
    • 474.6 g/mol
    Description
    N-[5-[(2R)-2-methoxy-1-oxo-2-phenylethyl]-4,6-dihydro-1H-pyrrolo[3,4-c]pyrazol-3-yl]-4-(4-methyl-1-piperazinyl)benzamide is a member of piperazines.
    Danusertib has been used in trials studying the treatment o...
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  • PHA-680626
    PHA-680626
    • Cat. No.:
    • B1684434
    • CAS No.:
    • Molecular Formula:
    • C23H26N6O2S
    • Molecular Weight:
    • 450.6 g/mol
    Description
    PHA-680626 is a potent and selective PLK inhibitor. PHA-680626 exhibits anti-proliferative and pro-apoptotic activity on Imatinib-resistant chronic myeloid leukemia cell lines and primary CD34+ cells by inhibiti...
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  • Aurora kinase inhibitor-12
    Aurora kinase inhibitor-12
    • Cat. No.:
    • B12380623
    • CAS No.:
    • Molecular Formula:
    • C28H20BrN5O3S2
    • Molecular Weight:
    • 618.5 g/mol
    Description
    Aurora kinase inhibitor-12 is a useful research compound. Its molecular formula is C28H20BrN5O3S2 and its molecular weight is 618.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Aurora kin...
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